Cas no 67896-70-2 (5-BETA-PREGNAN-3-ALPHA, 6-ALPHA, 21-TRIOL-20-ONE)

• Product Name: 5-BETA-PREGNAN-3-ALPHA, 6-ALPHA, 21-TRIOL-20-ONE
• CAS No: 67896-70-2
• MF: C₂₁H₃₄O₄
• MW: 350.492267131805
• CID: 890206
• Update Time: 2024-03-05

5-BETA-PREGNAN-3-ALPHA, 6-ALPHA, 21-TRIOL-20-ONE Chemical and Physical Properties

Names and Identifiers

• 5-BETA-PREGNAN-3-ALPHA, 6-ALPHA, 21-TRIOL-20-ONE
• 5-β-PREGNAN-3-α, 6-α, 21-TRIOL-20-ONE
• Pregnan-20-one, 3,6,21-trihydroxy-, (3α,5β,6α)- (9CI)

• Inchi： 1S/C21H34O4/c1-20-8-6-15-13(14(20)3-4-16(20)19(25)11-22)10-18(24)17-9-12(23)5-7-21(15,17)2/h12-18,22-24H,3-11H2,1-2H3/t12-,13+,14+,15+,16-,17+,18+,20+,21-/m1/s1
• InChI Key： XWVOZMWRTHPMOW-STXMOTMYSA-N
• SMILES： [C@@]12([H])C[C@@H]([C@]3([H])C[C@H](O)CC[C@]3(C)[C@@]1([H])CC[C@]1(C)[C@H](CC[C@@]21[H])C(=O)CO)O

Computed Properties

• Exact Mass: 350.24600

Experimental Properties

• PSA: 77.76000
• LogP: 2.53840